Cas no 744253-38-1 (Ethyl 6-chloro-5-ethyl-2-methylpyrimidine-4-carboxylate)

• Product Name: Ethyl 6-chloro-5-ethyl-2-methylpyrimidine-4-carboxylate
• CAS No: 744253-38-1
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 2190682
• PubChem ID: 59488665
• Update Time: 2025-04-21

Ethyl 6-chloro-5-ethyl-2-methylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-5-ethyl-2-methylpyrimidine-4-carboxylate
• SCHEMBL1705589
• 744253-38-1
• DB-308065

• Inchi： 1S/C10H13ClN2O2/c1-4-7-8(10(14)15-5-2)12-6(3)13-9(7)11/h4-5H2,1-3H3
• InChI Key： JBLIXYLFJIEOJJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)OCC)=NC(C)=N1)CC

Computed Properties

• Exact Mass: 228.067
• Monoisotopic Mass: 228.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1A^2
• XLogP3: 2.9